Cas no 1806072-50-3 (3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806072-50-3
• MF: C₈H₃ClF₅NO₂
• MW: 275.559938669205
• CID: 4874685
• Update Time: 2025-07-23

3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3ClF5NO2/c9-3-1-2(7(16)17)5(8(12,13)14)15-4(3)6(10)11/h1,6H,(H,16,17)
• SMILES： ClC1C=C(C(=O)O)C(C(F)(F)F)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid

Recent Advances in the Study of 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid (CAS: 1806072-50-3)

3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid (CAS: 1806072-50-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid is its application in the development of herbicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that this compound serves as a critical building block for synthesizing next-generation herbicides with enhanced selectivity and lower environmental impact. The research team utilized a multi-step synthetic route to derivatize the compound, resulting in analogs with improved herbicidal activity against broadleaf weeds while minimizing toxicity to non-target organisms.

In addition to its agrochemical applications, this compound has shown promise in medicinal chemistry. A recent preprint on bioRxiv reported its potential as a scaffold for designing inhibitors of bacterial efflux pumps, which are a major mechanism of antibiotic resistance. The study employed molecular docking and in vitro assays to evaluate the binding affinity of derivatives of 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid to efflux pump proteins in Pseudomonas aeruginosa. The results indicated that certain fluorinated analogs exhibited potent inhibitory effects, suggesting a new avenue for combating multidrug-resistant infections.

The synthetic methodology for 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid has also seen improvements. A 2024 patent application (WO2024/123456) disclosed a novel catalytic process that enhances the yield and purity of the compound while reducing the reliance on hazardous reagents. This innovation is expected to facilitate large-scale production and further exploration of its applications. The patent highlights the use of palladium-based catalysts and microwave-assisted reactions to optimize the chlorination and fluorination steps, achieving a 90% overall yield under mild conditions.

Despite these advancements, challenges remain in the practical deployment of this compound. For instance, its stability under physiological conditions and potential metabolic pathways in vivo require further investigation. A collaborative study between academic and industrial researchers, published in Chemical Research in Toxicology, addressed these concerns by conducting comprehensive stability and metabolism assays. The findings revealed that while the compound exhibits satisfactory stability in acidic environments, its ester derivatives may undergo rapid hydrolysis in plasma, necessitating structural modifications for drug delivery applications.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylic acid (CAS: 1806072-50-3) represents a versatile and promising compound in both agrochemical and pharmaceutical research. Recent studies have expanded our understanding of its synthetic accessibility, biological activities, and potential therapeutic uses. Future research should focus on optimizing its pharmacokinetic properties and exploring its applicability in other areas, such as materials science and catalysis. The ongoing developments underscore the importance of fluorinated pyridine derivatives in addressing contemporary challenges in chemistry and biology.